Cas no 6327-67-9 (5-nitro-1H-pyrrole-2-carbaldehyde)

• Product Name: 5-nitro-1H-pyrrole-2-carbaldehyde
• CAS No: 6327-67-9
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• CID: 1649776
• PubChem ID: 242170
• Update Time: 2025-04-21

5-nitro-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-nitro-1H-pyrrole-2-carbaldehyde
• SCHEMBL6730352
• 2-formyl-5-nitropyrrole
• NSC50365
• DTXSID80287332
• NSC-50365
• 6327-67-9

• Inchi： 1S/C5H4N2O3/c8-3-4-1-2-5(6-4)7(9)10/h1-3,6H
• InChI Key： LVXNJVISYFBVQR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C=O)N1)=O

Computed Properties

• Exact Mass: 140.02222
• Monoisotopic Mass: 140.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• PSA: 76